2-Hydroxyhexadecanal
Overview
Description
2-hydroxyhexadecanal is a hydroxy fatty aldehyde that is hexadecanal in which one of the hydrogens at position 2 has been replaced by a hydroxy group. It has a role as a Saccharomyces cerevisiae metabolite. It is a hydroxy fatty aldehyde and a long-chain fatty aldehyde. It derives from a hexadecanal.
Scientific Research Applications
Electrochemical Applications
- Cogeneration of Chemicals and Electricity : The development of gas diffusion electrodes (GDEs) for a fuel cell reactor, aimed at producing hydroxylamine, has been explored. These electrodes utilize carbonaceous powder and binders tailored for applications in NO-H₂ fuel cells. Non-platinized electrodes showed acceptable performance for NO reduction, indicating potential applications in electrochemical processes (Alvarez-Gallego et al., 2012).
Environmental Impact and Biodegradation
- Biodegradability Studies : The biodegradability of 2-ethylhexyl nitrate (2-EHN), a related compound, in different microbial communities indicates potential environmental impacts. Understanding the degradation pathways of such compounds can guide environmental management strategies and pollution control (Solano-Serena et al., 2009).
RNA Structure Analysis
- Selective 2′-Hydroxyl Acylation Analyzed by Primer Extension (SHAPE) : SHAPE methodology for RNA structure analysis utilizes 2'-hydroxyl acylation to determine local nucleotide flexibility in RNA. This technique contributes significantly to understanding RNA structure and function, which is crucial in genetic and molecular biology research (Wilkinson et al., 2006).
Atmospheric Chemistry
- Alkoxy Radical Reactions : Studies on the isomerization of alkoxy radicals, such as 2-hexoxy and 3-hexoxy radicals, under atmospheric conditions offer insights into atmospheric chemistry and pollution dynamics. Understanding these mechanisms is vital for environmental monitoring and atmospheric science research (Eberhard et al., 1995).
Microalgae Composition Analysis
- Occurrence in Microalgae : The discovery of 2-hydroxy acids in various microalgae species has implications for classifying algal species and understanding their ecological roles and biochemical pathways (Matsumoto et al., 1984).
Biomedical Engineering
- Hydrogel Design in Biomedical Applications : Hydrogels, owing to their absorbent and flexible properties, are extensively used in biomedical applications such as tissue engineering and drug delivery. Research in this area explores the physicochemical foundations of hydrogels, which could include 2-hydroxyhexadecanal-related compounds (Li et al., 2018).
properties
CAS RN |
193619-57-7 |
|---|---|
Product Name |
2-Hydroxyhexadecanal |
Molecular Formula |
C16H32O2 |
Molecular Weight |
256.42 g/mol |
IUPAC Name |
2-hydroxyhexadecanal |
InChI |
InChI=1S/C16H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17/h15-16,18H,2-14H2,1H3 |
InChI Key |
BKBDVQVDRVGXKT-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCC(C=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC(C=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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